Cas no 10058-66-9 (7H-Pyrrolo[2,3-d]pyrimidin-4-amine,7-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]-)

7H-Pyrrolo[2,3-d]pyrimidin-4-amine,7-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]- structure
10058-66-9 structure
Product Name:7H-Pyrrolo[2,3-d]pyrimidin-4-amine,7-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]-
CAS No:10058-66-9
MF:C11H17N4O13P3
MW:506.192965269089
CID:144349
PubChem ID:165805
Update Time:2025-04-19

7H-Pyrrolo[2,3-d]pyrimidin-4-amine,7-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]- Chemical and Physical Properties

Names and Identifiers

    • 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,7-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]-
    • 7- DEAZAADENOSINE- 5'- O- TRIPHOSPHATE ( 7-CH-ATP )
    • tubercidin 5'-triphosphate
    • 5-(5-O-(Hydroxy((hydroxy(phosphonooxy)phosphinyl)oxy)phosphinyl)-beta-D-ribofuranosyl)-7H-pyrrolo(2,3-d)pyrimidin-4-amine
    • 7-[5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)-beta-D-ribofuranosyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine
    • [[(2R,3S,4R,5R)-5-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
    • Tubercidin Triphosphate
    • Q27456712
    • 7-Deazaadenosine-5'-Triphosphate
    • 7DT
    • DTXSID30905599
    • 10058-66-9
    • 7-[5-O-(Hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine
    • 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-beta-D-ribofuranosyl]-
    • CHEMBL1160556
    • Inchi: 1S/C11H17N4O13P3/c12-9-5-1-2-15(10(5)14-4-13-9)11-8(17)7(16)6(26-11)3-25-30(21,22)28-31(23,24)27-29(18,19)20/h1-2,4,6-8,11,16-17H,3H2,(H,21,22)(H,23,24)(H2,12,13,14)(H2,18,19,20)/t6-,7-,8-,11-/m1/s1
    • InChI Key: GVVRDIINMFAFEO-KCGFPETGSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC3=C(N)N=CN=C23)O1)O)O

Computed Properties

  • Exact Mass: 506.00061
  • Monoisotopic Mass: 506
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 799
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.2
  • Topological Polar Surface Area: 266Ų

Experimental Properties

  • Density: 2.48
  • Boiling Point: 929.2°Cat760mmHg
  • Flash Point: 515.8°C
  • Refractive Index: 1.854
  • PSA: 266.24
  • LogP: -0.44280
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